Cas no 179534-78-2 (1-[2-(trifluoromethyl)benzoyl]piperazine)

1-[2-(Trifluoromethyl)benzoyl]piperazine is a versatile chemical intermediate featuring a piperazine core substituted with a 2-(trifluoromethyl)benzoyl group. The trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it valuable in medicinal chemistry and drug development. Its piperazine moiety provides a flexible scaffold for further functionalization, enabling the synthesis of diverse pharmacologically active molecules. This compound is particularly useful in the design of CNS-targeting agents, receptor modulators, and enzyme inhibitors due to its balanced physicochemical properties. The electron-withdrawing trifluoromethyl group also improves binding affinity in certain biological targets. It serves as a key building block for the development of novel therapeutic candidates with optimized pharmacokinetic profiles.

1-[2-(trifluoromethyl)benzoyl]piperazine structure

179534-78-2 structure

Product Name:1-[2-(trifluoromethyl)benzoyl]piperazine

CAS No:179534-78-2

MF:C₁₂H₁₃F₃N₂O

MW:258.239633321762

MDL:MFCD08442668

CID:1029122

PubChem ID:16733784

Update Time:2025-07-02

1-[2-(trifluoromethyl)benzoyl]piperazine Chemical and Physical Properties

Names and Identifiers

- Piperazin-1-yl(2-(trifluoromethyl)phenyl)methanone
- 1-([2-(TRIFLUOROMETHYL)PHENYL]CARBONYL)PIPERAZINE
- 2-Trifluoromethylbenzoylpiperazine
- piperazin-1-yl-[2-(trifluoromethyl)phenyl]methanone
- 1-[2-(TRIFLUOROMETHYL)BENZOYL]PIPERAZINE
- piperazine-1-yl-(2-trifluoroMethylphenyl)Methanone
- AKOS000125650
- DB-013775
- DTXSID50587457
- SCHEMBL25305
- piperazin-1-yl-(2-trifluoromethyl-phenyl)methanone
- starbld0000582
- GS3263
- piperazin-1-yl-(2-trifluoromethyl-phenyl)-methanone
- J-011462
- EN300-36079
- 179534-78-2
- Z228586838
- piperazin-1-yl-(2-trifluoromethylphenyl)methanone
- piperazin-1-yl-(2-trifluoromethylphenyl)-methanone
- (Piperazin-1-yl)[2-(trifluoromethyl)phenyl]methanone
- MFCD08442668
- Methanone, 1-piperazinyl[2-(trifluoromethyl)phenyl]-
- 1-[2-(trifluoromethyl)benzoyl]piperazine
- MDL： MFCD08442668
- Inchi： 1S/C12H13F3N2O/c13-12(14,15)10-4-2-1-3-9(10)11(18)17-7-5-16-6-8-17/h1-4,16H,5-8H2
- InChI Key： VDWDAGOWIJYIGH-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=CC=1C(N1CCNCC1)=O)(F)F

Computed Properties

Exact Mass: 258.09800
Monoisotopic Mass: 258.09799753g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 32.3Å²

Experimental Properties

PSA: 32.34000
LogP: 2.01750

1-[2-(trifluoromethyl)benzoyl]piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM127870-1g	piperazin-1-yl(2-(trifluoromethyl)phenyl)methanone	179534-78-2	95%	1g	$282	2021-08-05
Alichem	A139002965-1g	Piperazin-1-yl(2-(trifluoromethyl)phenyl)methanone	179534-78-2	95%	1g	$400.00	2022-04-02
TRC	T901378-25mg	1-[2-(Trifluoromethyl)benzoyl]piperazine	179534-78-2		25mg	$ 50.00	2022-06-02
TRC	T901378-50mg	1-[2-(Trifluoromethyl)benzoyl]piperazine	179534-78-2		50mg	$ 95.00	2022-06-02
TRC	T901378-250mg	1-[2-(Trifluoromethyl)benzoyl]piperazine	179534-78-2		250mg	$ 320.00	2022-06-02
abcr	AB423420-1 g	1-[2-(Trifluoromethyl)benzoyl]piperazine; .	179534-78-2		1g	€616.10	2023-04-24
abcr	AB423420-5 g	1-[2-(Trifluoromethyl)benzoyl]piperazine; .	179534-78-2		5g	€1106.00	2023-04-24
Chemenu	CM127870-1g	piperazin-1-yl(2-(trifluoromethyl)phenyl)methanone	179534-78-2	95%	1g	$281	2023-02-18
Enamine	EN300-36079-0.05g	1-[2-(trifluoromethyl)benzoyl]piperazine	179534-78-2	95%	0.05g	$66.0	2023-06-15
Enamine	EN300-36079-0.1g	1-[2-(trifluoromethyl)benzoyl]piperazine	179534-78-2	95%	0.1g	$98.0	2023-06-15